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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B7768860 Get Quote

This guide provides an in-depth exploration of the chemical and physical properties of diethyl
adipate, a versatile diester with significant applications across various scientific and industrial

domains. Intended for researchers, scientists, and professionals in drug development, this

document synthesizes technical data with practical insights to offer a comprehensive

understanding of this compound.

Introduction: The Versatility of a Diester
Diethyl adipate (DEA), with the CAS number 141-28-6, is the diethyl ester of adipic acid.[1][2]

It is a clear, colorless, and oily liquid characterized by a faint, pleasant, and fruity odor.[1][3]

This fatty acid ester is a workhorse molecule, finding utility as a plasticizer, solvent, and

chemical intermediate in a multitude of applications.[4][5][6] Its low toxicity and biodegradability

further enhance its appeal as an environmentally conscious choice in many formulations.[5]

This guide will delve into the core physicochemical characteristics of diethyl adipate, its

synthesis, spectral properties, and safety considerations, providing a robust resource for its

effective application in research and development.

Molecular Structure and Identification
Understanding the molecular architecture of diethyl adipate is fundamental to appreciating its

chemical behavior and physical properties.

Caption: 2D Chemical Structure of Diethyl Adipate.
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Table 1: Chemical Identifiers for Diethyl Adipate

Identifier Value

CAS Number 141-28-6[1]

Molecular Formula C₁₀H₁₈O₄[7]

Molecular Weight 202.25 g/mol [4]

IUPAC Name diethyl hexanedioate[8]

Synonyms
Adipic acid, diethyl ester; Diethyl hexanedioate;

Ethyl adipate[1][9]

InChI
InChI=1S/C10H18O4/c1-3-13-9(11)7-5-6-8-

10(12)14-4-2/h3-8H2,1-2H3[1]

InChIKey VIZORQUEIQEFRT-UHFFFAOYSA-N[1]

SMILES CCOC(=O)CCCCC(=O)OCC[4]

Physicochemical Properties
The physical properties of diethyl adipate dictate its behavior in various systems and are

crucial for its application as a solvent and plasticizer.

Table 2: Key Physical Properties of Diethyl Adipate
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Property Value Source(s)

Appearance
Clear, colorless to pale yellow

oily liquid
[2][7]

Odor Pleasant, fruity, vinous-oily [1][3][7]

Melting Point -20 to -19 °C [2][7][10]

Boiling Point 251 °C [2][7][10]

Density 1.009 g/mL at 25 °C [7][10]

Refractive Index (n²⁰/D) 1.427 [2][7][10]

Flash Point >110 °C (>230 °F) [3][11]

Water Solubility

Insoluble to slightly soluble

(<0.1 g/L to 4230 mg/L at 20

°C)

[4][7][8]

Solubility in Organic Solvents
Soluble in ethanol and other

organic solvents
[4][7]

Vapor Pressure 0.058 mm Hg at 25 °C [12]

The low volatility, indicated by its high boiling point and low vapor pressure, makes diethyl
adipate a suitable solvent in formulations where controlled evaporation is desired.[6] Its

excellent solubility in organic solvents allows for its use in a wide range of non-aqueous

systems.[4][7]

Synthesis of Diethyl Adipate
The primary industrial synthesis of diethyl adipate is achieved through the Fischer

esterification of adipic acid with ethanol in the presence of an acid catalyst.[2][10]

Caption: General workflow for the synthesis of diethyl adipate.

Experimental Protocol: Laboratory Scale Synthesis
This protocol outlines a standard laboratory procedure for the synthesis of diethyl adipate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.nbinno.com/?news/gp-diethyl-adipate-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://cymitquimica.com/cas/141-28-6/
https://www.thegoodscentscompany.com/data/rw1042301.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://www.nbinno.com/?news/gp-diethyl-adipate-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.nbinno.com/?news/gp-diethyl-adipate-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.nbinno.com/?news/gp-diethyl-adipate-comprehensive-overview-and-applications
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.thegoodscentscompany.com/data/rw1042301.html
https://pim-resources.coleparmer.com/sds/05654.pdf
https://www.smolecule.com/products/s8053273
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Adipate
https://www.smolecule.com/products/s8053273
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://www.alfa-chemistry.com/product/diethyl-adipate-cas-141-28-6-65361.html
https://www.benchchem.com/product/b7768860?utm_src=pdf-body
https://www.benchchem.com/product/b7768860?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-versatile-roles-of-diethyl-adipate-in-modern-manufacturing-cj
https://www.smolecule.com/products/s8053273
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2397890.htm
https://www.benchchem.com/product/b7768860?utm_src=pdf-body
https://www.benchchem.com/product/b7768860?utm_src=pdf-body
https://www.nbinno.com/?news/gp-diethyl-adipate-comprehensive-overview-and-applications
https://m.chemicalbook.com/ProductChemicalPropertiesCB2397890_EN.htm
https://www.benchchem.com/product/b7768860?utm_src=pdf-body
https://www.benchchem.com/product/b7768860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Adipic acid

Ethanol (absolute)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine adipic acid and an excess of absolute

ethanol. Add a few boiling chips.

Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric

acid to the mixture while swirling.

Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle.

The reaction is typically refluxed for several hours to drive the equilibrium towards the

product.

Work-up: After cooling, transfer the reaction mixture to a separatory funnel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7768860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutralization: Wash the organic layer sequentially with water and then with a 5% sodium

bicarbonate solution to neutralize the acidic catalyst. Check the aqueous layer with litmus

paper to ensure it is no longer acidic.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

Purification: Filter to remove the drying agent. The crude diethyl adipate can then be

purified by distillation under reduced pressure to obtain the final product.

Causality in Experimental Choices: The use of excess ethanol and the removal of water (often

facilitated by a Dean-Stark trap in larger-scale syntheses) are crucial to shift the reaction

equilibrium towards the formation of the ester, thereby maximizing the yield, in accordance with

Le Châtelier's principle. The washing steps are essential for removing the acid catalyst and any

unreacted adipic acid, ensuring the purity and stability of the final product.

Spectroscopic Characterization
Spectroscopic data is vital for the structural confirmation and purity assessment of diethyl
adipate.

Infrared (IR) Spectroscopy: The IR spectrum of diethyl adipate exhibits characteristic

absorption bands for an ester. A strong C=O stretching vibration is typically observed around

1735 cm⁻¹, and C-O stretching vibrations appear in the region of 1250-1000 cm⁻¹.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides distinct signals corresponding to the different

proton environments in the molecule. A triplet for the methyl protons (-CH₃) of the ethyl

groups, a quartet for the methylene protons (-CH₂-) of the ethyl groups, and multiplets for the

methylene protons of the adipic acid backbone are expected.[8]

¹³C NMR: The carbon NMR spectrum shows characteristic peaks for the carbonyl carbon of

the ester, the methylene carbons of the ethyl groups, the methyl carbons of the ethyl groups,

and the methylene carbons of the adipic acid chain.[13]

Mass Spectrometry (MS): The electron ionization mass spectrum of diethyl adipate will show

a molecular ion peak (M⁺) at m/z 202, corresponding to its molecular weight.[14][15]
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Fragmentation patterns characteristic of esters will also be observed.

Applications in Research and Industry
Diethyl adipate's favorable properties lend it to a wide array of applications:

Plasticizer: It is extensively used to enhance the flexibility and durability of polymers such as

polyvinyl chloride (PVC) and in the formation of ethylcellulose-based coating membranes for

controlled drug release.[2][12]

Solvent: Its utility as a solvent is prominent in the formulation of coatings, adhesives, and

cosmetics.[1][5] It also serves as a "green" organic solvent for certain extraction processes.

[10]

Chemical Intermediate: Diethyl adipate is a precursor in the synthesis of other valuable

chemicals, including 1,6-hexanediol and oligoadipamides for protective coatings.[7][10][16]

Cosmetics and Personal Care: In this sector, it functions as an emollient, skin-conditioning

agent, and fragrance ingredient.[2][7][17]

Flavor and Fragrance: It is used as a solvent, modifier, and fixative in flavor and fragrance

compositions.[7][10]

Safety and Handling
While generally considered to have low toxicity, proper handling of diethyl adipate is essential

in a laboratory or industrial setting.[1]

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a lab coat to prevent skin and eye contact.[11][18]

Handling: Use in a well-ventilated area to avoid inhalation of vapors.[11][18] Wash hands

thoroughly after handling.[11]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible substances such as strong oxidizing agents.[11][19][20]
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First Aid: In case of eye contact, flush with plenty of water for at least 15 minutes.[11] For

skin contact, wash with soap and water.[11] If inhaled, move to fresh air.[11] If ingested, do

not induce vomiting and seek medical attention.[11]

Fire Safety: Diethyl adipate has a high flash point, indicating a low fire hazard.[11] In case of a

fire, use carbon dioxide, dry chemical powder, or water spray to extinguish.[11]

Conclusion
Diethyl adipate is a chemically stable and versatile diester with a well-characterized profile of

physical and chemical properties. Its utility as a plasticizer, solvent, and synthetic intermediate

is well-established across numerous scientific and industrial fields. A thorough understanding of

its properties, synthesis, and safe handling practices, as outlined in this guide, is paramount for

its effective and responsible application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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